Cas no 115074-93-6 (Hexadecanamide,N-[(1S,2R,3E,7Z)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)-)

• Product Name: Hexadecanamide,N-[(1S,2R,3E,7Z)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)-
• CAS No: 115074-93-6
• Molecular Formula: C₄₀H₇₅NO₉
• Molecular Weight: 714.0248
• CID: 180396
• PubChem ID: 15599558

Hexadecanamide,N-[(1S,2R,3E,7Z)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)- Properties

Names and Identifiers

• Hexadecanamide,N-[(1S,2R,3E,7Z)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)-
• Soyacerebroside II
• (2R)-2-hydroxy-N-[(3R,4E,8Z)-3-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• Hexadecanamide,N-[(1S,2R,3E,7Z)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-...
• Soya-cerebroside II
• Cerebroside B1b
• (2S,3R,4E,8Z)-1-(β-D-Glucopyranosyloxy)-2-[[(2R)-2-hydroxypalmitoyl]amino]-4,8-octadecadiene-3-ol
• (2R)-N-[(1S,2R,3E,7Z)-1-(β-D-Glucopyranosyloxymethyl)-2-hydroxy-3,7-heptadecadienyl]-2-hydroxyhexadecanamide
• (R)-N-[(1S,2R,3E,7Z)-1-[(β-D-Glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadienyl]-2-hydroxyhexadecanamide
• (2R)-N-((1S,2R,3E,7Z)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXYHEXADECANAMIDE
• 115074-93-6
• GLUCOSYL CERAMIDE, SOYACEREBROSIDE II-
• HEXADECANAMIDE, N-((1S,2R,3E,7Z)-1-((beta-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXY-, (2R)-
• BCY9V8R8VR
• 1-O-(beta-d-glucopyranosyl)-(2s,3r,4e,8z)-2-[(2r)-2-hydroxyhexadecanoylamino]-4,8-octadecadiene-1,3-diol
• FS-10172
• SoyacerebrosideII
• (2R)-N-((1S,2R,3E,7Z)-1-((beta-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXYHEXADECANAMIDE
• AKOS040759076
• CS-0016591
• (2R)-2-Hydroxy-N-[(2S,3R,4E,8Z)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• HEXADECANAMIDE, N-((1S,2R,3E,7Z)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXY-, (2R)-
• CHEMBL4212166
• HEXADECANAMIDE, N-((1S,2R,3E,7Z)-1-((beta-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIENYL)-2-HYDROXY-, (2R)-
• HY-N1204
• HEXADECANAMIDE, N-((1S,2R,3E,7Z)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIENYL)-2-HYDROXY-, (2R)-
• Hexadecanamide, N-[(1S,2R,3E,7Z)-1-[(beta-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-, (2R)-
• (4E,8Z)-1-O-β-D-Glucopyranosyl-N-[(2R)-2-hydroxyhexadecanoyl)-4,8-sphingadienine
• UNII-BCY9V8R8VR
• AKOS032948734
• F92880
• Hexadecanamide, N-(1-((beta-D-glucopyranosyloxy)methyl)-2-hydroxy-3,7-heptadecadienyl)-2-hydroxy-, (1S-(1R*(S*),2S*,3E,7Z))-
• B0005-189738
• Glucosylceramide (plant)

• InChIKey： HOMYIYLRRDTKAA-RZGXGQPASA-N
• Inchi： InChI=1S/C40H75NO9/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-33(43)32(31-49-40-38(47)37(46)36(45)35(30-42)50-40)41-39(48)34(44)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h19-20,26,28,32-38,40,42-47H,3-18,21-25,27,29-31H2,1-2H3,(H,41,48)/b20-19-,28-26+/t32?,33-,34-,35-,36-,37+,38-,40+/m1/s1
• SMILES： CCCCCCCCC/C=C\CC/C=C/[C@H](C(CO[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)NC([C@@H](CCCCCCCCCCCCCC)O)=O)O

Computed Properties

• Exact Mass: 713.54400
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 32
• Monoisotopic Mass: 713.54418297g/mol
• Heavy Atom Count: 50
• Complexity: 857
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Topological Polar Surface Area: 169Ų

Experimental Properties

• LogP: 6.52490
• PSA: 168.94000
• Boiling Point: 870.1±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 480.0±34.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosyl-N-acylsphingosines